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2-(4-{(Z)-[1-(4-bromophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}-2-ethoxyphenoxy)-N-(2-phenylethyl)acetamide 2-(4-{(Z)-[1-(4-bromophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}-2-ethoxyphenoxy)-N-(2-phenylethyl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC1066137
InChI: InChI=1S/C29H28BrN3O4/c1-3-36-27-18-22(17-25-20(2)32-33(29(25)35)24-12-10-23(30)11-13-24)9-14-26(27)37-19-28(34)31-16-15-21-7-5-4-6-8-21/h4-14,17-18H,3,15-16,19H2,1-2H3,(H,31,34)/b25-17-
SMILES: CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)Br)C)OCC(=O)NCCC4=CC=CC=C4
Molecular Formula: C29H28BrN3O4
Molecular Weight: 562.5 g/mol

2-(4-{(Z)-[1-(4-bromophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}-2-ethoxyphenoxy)-N-(2-phenylethyl)acetamide

CAS No.:

Cat. No.: VC1066137

Molecular Formula: C29H28BrN3O4

Molecular Weight: 562.5 g/mol

* For research use only. Not for human or veterinary use.

2-(4-{(Z)-[1-(4-bromophenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]methyl}-2-ethoxyphenoxy)-N-(2-phenylethyl)acetamide -

Specification

Molecular Formula C29H28BrN3O4
Molecular Weight 562.5 g/mol
IUPAC Name 2-[4-[(Z)-[1-(4-bromophenyl)-3-methyl-5-oxopyrazol-4-ylidene]methyl]-2-ethoxyphenoxy]-N-(2-phenylethyl)acetamide
Standard InChI InChI=1S/C29H28BrN3O4/c1-3-36-27-18-22(17-25-20(2)32-33(29(25)35)24-12-10-23(30)11-13-24)9-14-26(27)37-19-28(34)31-16-15-21-7-5-4-6-8-21/h4-14,17-18H,3,15-16,19H2,1-2H3,(H,31,34)/b25-17-
Standard InChI Key VRMCSWIONYSARE-UQQQWYQISA-N
Isomeric SMILES CCOC1=C(C=CC(=C1)/C=C\2/C(=NN(C2=O)C3=CC=C(C=C3)Br)C)OCC(=O)NCCC4=CC=CC=C4
SMILES CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)Br)C)OCC(=O)NCCC4=CC=CC=C4
Canonical SMILES CCOC1=C(C=CC(=C1)C=C2C(=NN(C2=O)C3=CC=C(C=C3)Br)C)OCC(=O)NCCC4=CC=CC=C4

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